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Compound of Interest

Pyridine, 2-chloro-3-methoxy-, 1-
Compound Name:

oxide
CAS No.: 111301-97-4
Cat. No.: B3213208

Get Quote

Chemical Identification & Context

This compound is a high-value heterocyclic building block, primarily used as an electrophilic
intermediate in the synthesis of functionalized pyridines (e.g., pyrithione derivatives) and
pharmaceutical scaffolds (such as proton pump inhibitors).[1]
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Property Specification

Chemical Name Pyridine, 2-chloro-3-methoxy-, 1-oxide

2-Chloro-3-methoxypyridine N-oxide; 2-Chloro-

Synonyms o )
3-methoxypyridine-1-oxide
Not widely listed in public commercial
registries.Parent Analog: 2-Chloro-3-

CAS Number methoxypyridine (CAS: 52605-96-6) Functional
Analog: 2-Chloropyridine N-oxide (CAS: 2402-
95-1)

Molecular Formula CeHeCINO:2

Molecular Weight 159.57 g/mol

SMILES COclc(Chn([O-])ccecl

Physical State Solid (typically off-white to pale yellow powder)

. Soluble in DCM, Chloroform, MeOH; limited
Solubility

solubility in water.

Scientific Context: The "N-Oxide Effect"

Unlike its non-oxidized parent, the 1-oxide moiety significantly alters the electronic landscape
of the pyridine ring. The N-oxide oxygen donates electron density into the ring via resonance
but inductively withdraws electrons from the alpha-carbon (C2).

e Result: The Chlorine atom at position C2 becomes highly labile to nucleophilic aromatic
substitution (SNAr).

e Implication: This compound is chemically distinct from 2-chloro-3-methoxypyridine; it is a
"hot" electrophile designed to react. This reactivity profile dictates its toxicity (protein
alkylation) and handling (moisture sensitivity).

Hazard Identification (GHS Classification)

Derived from Structure-Activity Relationship (SAR) of 2-chloropyridine N-oxides.
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Core Hazards

Mechanism of

Hazard Class Category Hazard Statement .
Action
) Electrophilic attack on
) o H315: Causes skin )
Skin Irritation Cat. 2 o keratin/dermal
irritation.[2][3][4][5] ]
proteins.
Acidic hydrolysis (HCI
o H319: Causes serious  release) upon contact
Eye Irritation Cat. 2A o i
eye irritation.[2][3][6] with mucosal
moisture.
H335: May cause Inhalation of
STOT - SE Cat. 3 respiratory irritation.[3]  dust/aerosol triggers
[5] mucosal inflammation.
Systemic absorption
o H302: Harmful if of pyridine derivatives;
Acute Toxicity Cat. 4

swallowed. potential metabolic

activation.

Signal Word: WARNING
Reactivity & Stability Logic

This section details the causality behind the handling protocols.

Chemical Stability

o Hygroscopic Nature: Pyridine N-oxides are polar and hygroscopic. Absorption of water does
not immediately degrade the compound but can facilitate hydrolysis of the C-Cl bond over
time, releasing Hydrochloric Acid (HCI).

o Thermal Instability: N-oxides can undergo rearrangement (Meisenheimer) or deoxygenation
at high temperatures.

o Critical Limit: Do not heat above 100°C without solvent/stabilizer.
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Reactivity Diagram (Mechanistic Pathway)

The following diagram illustrates why this compound is a versatile but hazardous intermediate.
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Generates Release of HCI
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Hydrolysis
(Moisture Contact)
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Caption: The N-oxide group activates the C2-Chlorine bond for substitution.[7] In the presence
of moisture (Side Reaction), this activation leads to hydrolysis and HCI release, necessitating
strict moisture control.

Handling & Storage Protocols
Storage Conditions

o Temperature: Store at 2—8°C (Refrigerated). Thermal degradation rates increase significantly
above ambient temperature.

o Atmosphere: Store under Inert Gas (Argon or Nitrogen). Oxygen is less of a concern than
moisture; however, inert atmosphere prevents hydrolysis.

o Container: Amber glass vials with Teflon-lined caps. Avoid metal containers due to potential
corrosion from trace HCI.

Experimental Handling (Self-Validating Protocol)

Objective: Use the compound in a synthesis reaction (e.g., substitution with a thiol) without
degradation.

» Equilibration: Allow the refrigerated container to reach room temperature before opening.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3213208/docs?utm_src=pdf-body-img#technical-guide-safety-handling-of-pyridine-2-chloro-3-methoxy-1-oxide
https://patents.google.com/patent/CN102304083A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3213208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Reason: Opening a cold vial condenses atmospheric moisture onto the hygroscopic solid
initiating hydrolysis.

e Solvent Selection: Use Anhydrous solvents (DCM, THF, or DMF).

o Validation: Check solvent water content (<50 ppm) via Karl Fischer titration if the reaction
is scale-sensitive (>19).

e Quenching: Upon reaction completion, quench excess electrophile with a mild nucleophile
(e.g., aqueous ammonium chloride) rather than strong acid/base to prevent runaway
exotherms.

Emergency Response & First Aid
Exposure Response Decision Tree

Exposure Event

Identify Route

e

Skin Contact Eye Contact Inhalation
1. Brush off dry powder 1. DO NOT RUB 1. Move to fresh air
2. Wash with soap/water (15 min) 2. Flush with water (15 min) 2. If wheezing: Oxygen
3. Monitor for erythema 3. Seek Ophthalmologist 3. Medical observation (delayed edema)

Click to download full resolution via product page

Caption: Immediate triage protocols for exposure. Note the critical step of brushing off dry
powder before wetting to minimize acute hydrolysis on the skin.

Firefighting Measures
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e Hazardous Combustion Products: Nitrogen Oxides (NOx), Hydrogen Chloride (HCI), Carbon
Monoxide (CO).

» Extinguishing Media: Dry chemical, COz, or alcohol-resistant foam.

» Contraindication: Do not use a solid water stream, as it may scatter the dust and create a
corrosive aerosol.

Synthesis & Application Context

Reference for Researchers

This compound is typically synthesized via the oxidation of 2-chloro-3-methoxypyridine using
peracids (e.g., m-CPBA or H202/Urea) [1].

Key Application: Synthesis of Pyrithione Analogs Researchers often use this N-oxide to
synthesize 3-methoxypyrithione (a metal-chelating agent) by reacting it with Sodium
Hydrosulfide (NaSH) [2].

o Protocol Insight: The reaction with NaSH releases the Chlorine. The N-oxide oxygen is
retained initially, then often reduced or tautomerized depending on the pH and workup.

o Safety Note: This specific transformation generates H2S gas (rotten egg odor, toxic) if the pH
drops. Ensure the reaction vessel is vented to a caustic scrubber.

Disposal Considerations
» Waste Stream: Halogenated Organic Waste.

¢ Neutralization: Do not mix with strong oxidizers. Can be chemically deactivated by reaction
with a dilute sodium bisulfite solution (to reduce the N-oxide) followed by alkaline hydrolysis,
though professional incineration is the standard requirement.

» Ecological Impact: Pyridine derivatives are generally mobile in soil and harmful to aquatic
life. Prevent entry into drains.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3213208?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3213208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

